Cas no 62758-13-8 (Resazurin sodium)

• Product Name: Resazurin sodium
• CAS No: 62758-13-8
• MF: C₁₂H₆NNaO₄
• MW: 251.170114040375
• MDL: MFCD00005036
• CID: 57920
• PubChem ID: 24851905
• Update Time: 2025-06-13

Resazurin sodium Chemical and Physical Properties

Names and Identifiers

• Resazurin, sodium salt
• 3H-Phenoxazin-3-one,7-hydroxy-,10-oxide,sodiumsalt
• resazurin,sodiumderivative
• DIAZORESORCINOL
• DIAZORESORCINOL, SODIUM SALT
• 7-HYDROXY-3H-PHENOXAZIN-3-ONE-10-OXIDE SODIUM SALT
• 7-HYDROXY-3H-PHENOXAZIN-3-ONE-N-OXIDE SODIUM SALT
• REZAZURIN
• REZAZURIN SODIUM SALT
• Resazurin
• Resazurin (sodium salt)
• Resazurin Sodium
• Resazurin Sodium Sal
• RESAZURIN SODIUM SALT(RG)
• Resazurin,sodiumsalt,highpuritybiologicalstain,pure1GR
• Resazurin,sodiumsalt,highpuritybiologicalstain,pure25GR
• Resazurin,sodiumsalt,highpuritybiologicalstain,pure5GR
• 7-Hydroxy-10-oxy-phenoxazin-3-on,Natrium-Verbindung
• 7-hydroxy-10-oxy-phenoxazin-3-one,sodium-compound
• 7-hydroxy-3H-phenoxazin-3-one 10-oxide sodium salt
• 7-sodiooxy-3H-phenoxazin-3-one 10-oxide
• REISHIMUSHROOM.P.E
• RESAZOIN
• RESAZURIN NA-SALT
• Resazurin, sodiuM salt, pure, certified
• Resazurine
• ResazurinGr
• SODIUM RESAZURIN
• 7-Hydroxy-3H-phenoxazin-3-one N-Oxide Sodium Salt
• Resazurin sodium salt
• Resazurinsodiumsalt
• MLS000778776
• SMR000415548
• Resazurin, sodium salt, pure, high purity biological stain
• C12H6NNaO4
• Resazurin sodium salt, 80%
• Diazoresorcinol sodium
• AKOS015955289
• FT-0752916
• IVGPGQSSDLDOLH-UHFFFAOYSA-M
• A854435
• AS-83034
• SCHEMBL1099525
• Resazurin Sodium Salt (Technical Grade)
• sodium 7-oxido-3-oxo-3H-phenoxazine 10-oxide
• Resazurin sodium salt, certified biological stain
• 62758-13-8
• Resazurin (sodium)
• CHEMBL1353221
• sodium7-oxido-3-oxo-3H-phenoxazine10-oxide
• Sodium; 7-oxo-10-oxy-7H-phenoxazin-3-olate
• Diazoresorcinol (sodium)
• 3H-Phenoxazin-3-one, 7-hydroxy-, 10-oxide, sodium salt
• R0203
• Resazurin sodium salt, powder, BioReagent, suitable for cell culture
• E71339
• HMS2767A18
• sodium;10-oxido-7-oxophenoxazin-10-ium-3-olate
• MFCD00005036
• 2579NVD74T
• Resazurin sodium salt, certified by the Biological Stain Commission
• 3H-Phenoxazin-3-one, 7-hydroxy-, 10-oxide, sodium salt (1:1)
• SODIUM 10-OXO-10H-10??-PHENOXAZIN-10-YLIUM-3,7-BIS(OLATE)
• OPVDVVJXMPZWLP-UHFFFAOYSA-M
• sodium 3,7-dioxo-9aH-phenoxazin-10-ium-9a-id-10-olate
• DA-57391
• Resazurin sodium

• MDL： MFCD00005036
• Inchi： 1S/C12H7NO4.Na/c14-7-1-3-9-11(5-7)17-12-6-8(15)2-4-10(12)13(9)16;/h1-6,14H;/q;+1/p-1
• InChI Key： IVGPGQSSDLDOLH-UHFFFAOYSA-M
• SMILES： [Na+].O1C2=CC(C=CC2=[N+](C2C=CC(=CC1=2)[O-])[O-])=O
• BRN： 3794971

Computed Properties

• Exact Mass: 251.01900
• Monoisotopic Mass: 251.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 427
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1
• Surface Charge: 1

Experimental Properties

• Color/Form: Dark red fine crystals with green luster.
• Melting Point: >250℃
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: H2O: soluble
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 78.73000
• LogP: 2.47010
• Merck: 8141
• pka: 6.71(at 25℃)
• λmax: 598 nm, 380 nm
• PH: Orange (3.8) to dark violet (6.5)
• Solubility: Soluble in dilute hydroxide base, slightly soluble in ethanol and glacial acetic acid, insoluble in water and ether.
• Vapor Pressure: No data available

Resazurin sodium Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• RTECS：SP7700000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S26;S36/37/39
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Phenoxazines
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments

Additional information on Resazurin sodium

Comprehensive Guide to Resazurin Sodium (CAS No. 62758-13-8): Applications, Mechanism, and Innovations

Resazurin sodium (CAS No. 62758-13-8), also known as AlamarBlue reagent or resazurin dye, is a vital redox indicator widely used in biochemical and microbiological research. This water-soluble compound is renowned for its ability to measure cell viability, metabolic activity, and bacterial growth through a colorimetric or fluorometric response. Its versatility and non-toxic nature make it a preferred choice for applications ranging from drug discovery to environmental monitoring.

The mechanism of Resazurin sodium revolves around its reduction to resorufin, a fluorescent byproduct. In viable cells, mitochondrial enzymes reduce the blue, non-fluorescent resazurin to pink, highly fluorescent resorufin. This transformation is proportional to metabolic activity, enabling researchers to quantify cell health dynamically. Unlike traditional assays like MTT or XTT, Resazurin sodium offers real-time monitoring without cell lysis, aligning with the growing demand for non-invasive assays in 3D cell culture and organ-on-a-chip technologies.

Recent advancements in high-throughput screening (HTS) have amplified the demand for Resazurin sodium. Its compatibility with automated systems and microplate readers makes it indispensable in pharmaceutical research, particularly for anticancer drug evaluation and antimicrobial susceptibility testing. A 2023 study highlighted its role in optimizing antibiotic combinations against multidrug-resistant pathogens, addressing global concerns about antimicrobial resistance (AMR).

Beyond biomedicine, Resazurin sodium is gaining traction in food safety testing and water quality analysis. Its sensitivity to microbial contamination allows rapid detection of E. coli and other pathogens, catering to industries prioritizing rapid diagnostics. Environmental scientists also employ it to assess microbial load in wastewater, supporting sustainable water management initiatives.

Innovations in nanotechnology have further expanded its utility. Researchers are integrating Resazurin sodium with gold nanoparticles to enhance signal detection in point-of-care devices. Such developments align with the surge in personalized medicine and decentralized testing, answering frequent search queries like "resazurin vs. ATP assays" or "best viability dye for live-cell imaging."

For optimal results, users must consider factors like pH stability (optimal range: 7.0–8.0) and incubation time. Light sensitivity necessitates storage in amber vials, while serum-free media is recommended to minimize background noise. These protocols address common troubleshooting questions such as "why is my resazurin assay not working?" frequently encountered in forums.

In summary, Resazurin sodium (CAS No. 62758-13-8) remains a cornerstone in life sciences due to its adaptability, precision, and alignment with cutting-edge trends like lab-on-a-chip and green chemistry. As research pivots toward real-time analytics and eco-friendly reagents, its relevance is poised to grow exponentially.